Cas no 138647-52-6 (Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 138647-52-6
• MF: C₁₆H₂₀FNO₂
• MW: 277.333908081055
• CID: 2149536
• PubChem ID: 15751426
• Update Time: 2025-05-20

Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-fluorophenyl)-1-(1,2,3,6-tetrahydropyridine)carboxylate
• tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate
• HZAIAGSNZQGTKD-UHFFFAOYSA-N
• AX8306004
• tert-butyl 4-(4-fluorophenyl)-3,6-dihydropyridine-1(2h)-carboxylate
• tert-butyl 4-(4-fluorophenyl)-3,6-dihydropyridine-1 (2h)-carboxylate
• tert-butyl 4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• tert-butyl 4-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• 1-(tert-Butoxycarbonyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine
• AKOS030623245
• 4-(4-Fluoro-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• SCHEMBL2594283
• 1,1-Dimethylethyl 4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinecarboxylate
• 138647-52-6
• DTXSID501144733
• DS-19980
• O12129
• tert-butyl4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate
• Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C16H20FNO2/c1-16(2,3)20-15(19)18-10-8-13(9-11-18)12-4-6-14(17)7-5-12/h4-8H,9-11H2,1-3H3
• InChI Key： HZAIAGSNZQGTKD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 277.14780704g/mol
• Monoisotopic Mass: 277.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate

Comprehensive Guide to Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 138647-52-6)

Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 138647-52-6) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of dihydropyridine derivatives, which are known for their versatility in drug discovery and material science. With the increasing demand for fluorinated compounds in modern chemistry, this molecule has gained significant attention due to its unique structural features and potential applications.

The molecular structure of Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate incorporates a fluorophenyl group, which enhances its reactivity and binding properties in various chemical reactions. Researchers often explore this compound for its role in synthesizing heterocyclic compounds, which are crucial in developing new pharmaceutical intermediates. The presence of the tert-butyl group provides steric protection, making it a valuable building block in organic synthesis.

One of the key reasons for the growing interest in CAS No. 138647-52-6 is its application in medicinal chemistry. Fluorinated compounds, such as this one, are frequently used in the design of bioactive molecules due to their ability to improve metabolic stability and binding affinity. Recent studies have highlighted the potential of dihydropyridine derivatives in targeting specific enzymes and receptors, making them promising candidates for drug development.

In addition to pharmaceutical applications, Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate is also utilized in material science. Its unique electronic properties, derived from the fluorophenyl moiety, make it suitable for designing advanced materials with tailored functionalities. Researchers are investigating its use in organic electronics and catalysis, where fluorinated compounds often exhibit superior performance.

The synthesis of CAS No. 138647-52-6 typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. These methods ensure high purity and yield, which are critical for research and industrial applications. The compound's stability under various conditions further enhances its utility in laboratory settings and scale-up processes.

Market trends indicate a rising demand for fluorinated building blocks like Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate. Pharmaceutical companies and research institutions are increasingly sourcing high-quality intermediates to accelerate drug discovery programs. The compound's compatibility with high-throughput screening and combinatorial chemistry makes it a preferred choice for modern research workflows.

For researchers working on central nervous system (CNS) drugs or cardiovascular therapeutics, CAS No. 138647-52-6 offers a valuable scaffold. Its structural flexibility allows for modifications that can lead to novel compounds with improved efficacy and safety profiles. The integration of computational chemistry tools has further streamlined the exploration of its potential applications.

Environmental and regulatory considerations are also important when handling Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate. While it is not classified as hazardous, proper storage and handling procedures should be followed to ensure safety. The compound is typically supplied in sealed containers under inert conditions to maintain its stability and purity.

In conclusion, Tert-butyl 4-(4-fluorophenyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 138647-52-6) is a versatile and valuable compound in both pharmaceutical and material science research. Its unique properties, combined with the growing demand for fluorinated intermediates, position it as a key player in modern chemistry. Researchers and industry professionals continue to explore its potential, driving innovation in drug discovery and advanced materials.